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Compound of Interest

[2-(2-

Compound Name: Morpholinoethoxy)phenyllmethano
l

CAS No.: 106276-04-4

Cat. No.: B012435

Introduction

[2-(2-Morpholinoethoxy)phenyllmethanol is a versatile organic compound with significant
potential in medicinal chemistry and drug discovery. Its structural motif, featuring a phenyl
methanol core linked to a morpholinoethoxy side chain, makes it a valuable building block for
the synthesis of various biologically active molecules. Notably, it serves as a key intermediate
in the synthesis of norepinephrine reuptake inhibitors (NRIs), such as Reboxetine, which are
used in the treatment of depression and other neurological disorders.

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the synthesis, characterization, and potential applications of [2-
(2-Morpholinoethoxy)phenyllmethanol. The protocols detailed herein are designed to be
robust and reproducible, offering a solid foundation for further research and development.

Chemical Properties and Data
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Property Value

IUPAC Name [2-(2-Morpholinoethoxy)phenyllmethanol
CAS Number 106276-04-4

Molecular Formula C13H19NOs

Molecular Weight 237.29 g/mol

Appearance Off-white to pale yellow solid

Solubilit Soluble in methanol, ethanol, DMSO, and
olubili
Y chlorinated solvents.

Section 1: Synthesis of [2-(2-
Morpholinoethoxy)phenyljmethanol

The synthesis of [2-(2-Morpholinoethoxy)phenyl]lmethanol can be efficiently achieved in a
two-step process starting from commercially available salicylaldehyde. The first step involves a
Williamson ether synthesis to introduce the morpholinoethoxy side chain, followed by the
reduction of the aldehyde to the corresponding alcohol.

Step 1: Synthesis of 2-(2-
Morpholinoethoxy)benzaldehyde

This step involves the reaction of salicylaldehyde with 4-(2-chloroethyl)morpholine under basic
conditions.

Materials:

Salicylaldehyde

4-(2-Chloroethyl)morpholine hydrochloride

Potassium carbonate (K2COs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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o Ethyl acetate

e Brine (saturated aqueous NaCl solution)
e Anhydrous sodium sulfate (Na2S0a4)
Protocol:

e To a solution of salicylaldehyde (1.0 eq) in anhydrous DMF, add anhydrous potassium
carbonate (2.5 eq).

e Add 4-(2-chloroethyl)morpholine hydrochloride (1.2 eq) to the mixture.

e Heat the reaction mixture to 80-90 °C and stir for 12-16 hours. The reaction can be
monitored by Thin Layer Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).
o Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure to obtain the crude 2-(2-
morpholinoethoxy)benzaldehyde, which can be purified by column chromatography on silica
gel.

Step 2: Reduction to [2-(2-
Morpholinoethoxy)phenyl]methanol

The aldehyde is then reduced to the primary alcohol using a mild reducing agent like sodium
borohydride.

Materials:
e 2-(2-Morpholinoethoxy)benzaldehyde

e Sodium borohydride (NaBHa)
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Methanol

Dichloromethane (DCM)

Deionized water

Protocol:

Dissolve 2-(2-morpholinoethoxy)benzaldehyde (1.0 eq) in methanol in a round-bottom flask.
Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (1.5 eq) portion-wise to the solution, maintaining the
temperature below 5 °C.

After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.
Monitor the reaction by TLC.

Once the reaction is complete, quench the excess sodium borohydride by the slow addition
of deionized water at O °C.

Remove the methanol under reduced pressure.
Extract the aqueous residue with dichloromethane (3 x 30 mL).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure to yield [2-(2-
Morpholinoethoxy)phenyllmethanol as a solid.
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Step 1: Williamson Ether Synthesis

Step 2: Reduction

(4-(2-ChIoroethyl)morpholin

‘) :

Salicylaldehyde
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¢ To cite this document: BenchChem. [Application Notes and Protocols for [2-(2-
Morpholinoethoxy)phenylmethanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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